Cas no 1855920-51-2 (N,N'-Bis4-(3-oxo-4-morpholinyl)phenylurea)

N,N'-Bis4-(3-oxo-4-morpholinyl)phenylurea structure
1855920-51-2 structure
Product Name:N,N'-Bis4-(3-oxo-4-morpholinyl)phenylurea
CAS No:1855920-51-2
MF:C21H22N4O5
MW:410.423184871674
MDL:MFCD32220308
CID:4670622
Update Time:2023-12-05

N,N'-Bis4-(3-oxo-4-morpholinyl)phenylurea Chemical and Physical Properties

Names and Identifiers

    • N,N'-Bis4-(3-oxo-4-morpholinyl)phenylurea
    • N,N′-Bis[4-(3-oxo-4-morpholinyl)phenyl]urea (ACI)
    • MDL： MFCD32220308
    • Inchi： 1S/C21H22N4O5/c26-19-13-29-11-9-24(19)17-5-1-15(2-6-17)22-21(28)23-16-3-7-18(8-4-16)25-10-12-30-14-20(25)27/h1-8H,9-14H2,(H2,22,23,28)
    • InChI Key： PIRNKUOJRHMNIQ-UHFFFAOYSA-N
    • SMILES： O=C(NC1C=CC(N2CCOCC2=O)=CC=1)NC1C=CC(N2CCOCC2=O)=CC=1

N,N'-Bis4-(3-oxo-4-morpholinyl)phenylurea Pricemore >>

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1,3-Bis[4-(3-oxomorpholino)phenyl]urea
 1855920-51-2 ≥95%
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 1855920-51-2
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N,N'-Bis4-(3-oxo-4-morpholinyl)phenylurea Production Method

Production Method 1

530-62-1 530-62-1
438056-69-0 438056-69-0
1855920-51-2 1855920-51-2
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dimethylformamide ;  overnight, rt
Reference
An Improved Synthesis of Rivaroxaban
Tian, Shaixiao; Tang, Bo; Zhang, Minzhong; Gao, Qingjiao; Chen, Bo; et al, Organic Preparations and Procedures International, 2017, 49(2), 169-177

Production Method 2

1327778-39-1 1327778-39-1
952680-39-6 952680-39-6
1855920-51-2 1855920-51-2
898543-06-1 898543-06-1
Reaction Conditions
1.1 Reagents: Lithium tert-butoxide Solvents: Dichloromethane ;  5 - 10 °C; 30 min, rt
1.2 30 min, rt; 12 h, rt → reflux; reflux → rt
1.3 Reagents: Hydrochloric acid Solvents: Ethanol ,  Water ;  1.5 h, pH 1 - 2, rt
Reference
An improved synthesis of (S)-5-chloro-N-{[2-oxo-3-[4-(3-oxomorpholin-4-yl)phenyl]oxazolidin-5-yl]methyl}thiophene-2-carboxamide
Prasangi, Sridhar; Desireddy, Srinivas Reddy; Rao, Velivela Srinivsasa; Murthy, Y. L. N.; Palla, Mahesh, Chemical Science Transactions, 2017, 6(1), 27-34

Production Method 3

438056-69-0 438056-69-0
1855920-51-2 1855920-51-2
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dichloromethane ,  Water ;  overnight, rt
Reference
Impurities of rivaroxaban and processes for their preparation
Anonymous, IP.com Journal, 2014, 14, 1-24

N,N'-Bis4-(3-oxo-4-morpholinyl)phenylurea Raw materials

N,N'-Bis4-(3-oxo-4-morpholinyl)phenylurea Preparation Products

N,N'-Bis4-(3-oxo-4-morpholinyl)phenylurea Related Literature

1855920-51-2 (N,N'-Bis4-(3-oxo-4-morpholinyl)phenylurea) Related Products

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